Cas no 2227717-88-4 ((1R)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol
• CAS No: 2227717-88-4
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 6313762
• PubChem ID: 96128202
• Update Time: 2025-08-03

(1R)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol
• 2227717-88-4
• EN300-1766307

• Inchi： 1S/C6H9N3O/c7-4-5(10)6-8-2-1-3-9-6/h1-3,5,10H,4,7H2/t5-/m1/s1
• InChI Key： SFJWNXHYJWHAQK-RXMQYKEDSA-N
• SMILES： O[C@@H](C1N=CC=CN=1)CN

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 72Ų

Additional information on (1R)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol

Compound CAS No. 2227717-88-4: (1R)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol

The compound with CAS number 2227717-88-4, also known as (1R)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amino alcohols and features a pyrimidine ring, which is a heterocyclic aromatic system with two nitrogen atoms. The presence of an amino group (-NH₂) and a hydroxyl group (-OH) on the same carbon atom (the stereogenic center) introduces stereochemistry, making it a chiral molecule with potential applications in asymmetric synthesis and drug development.

Recent studies have highlighted the importance of (1R)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol as a promising lead compound in the design of novel therapeutic agents. Its pyrimidine moiety is particularly interesting due to its ability to engage in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity in biological systems. Researchers have explored its potential as a building block for constructing bioactive molecules, including kinase inhibitors and GPCR modulators.

The synthesis of this compound involves multi-step processes that typically start with the preparation of pyrimidine derivatives followed by selective functionalization to introduce the amino and hydroxyl groups. One notable approach reported in recent literature involves the use of asymmetric catalysis to achieve high enantiomeric excess, ensuring the formation of the desired (1R) configuration. This method not only enhances the efficiency of synthesis but also aligns with green chemistry principles by minimizing waste and reducing energy consumption.

In terms of biological activity, (1R)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol has demonstrated remarkable potential in modulating cellular signaling pathways. Preclinical studies have shown that it can inhibit key enzymes involved in inflammation and oxidative stress, making it a candidate for anti-inflammatory and antioxidant therapies. Additionally, its ability to penetrate cellular membranes efficiently suggests its suitability for targeting intracellular disease pathways.

The stereochemistry of this compound plays a pivotal role in its pharmacokinetic properties. The (1R) configuration ensures optimal absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug candidates. Furthermore, computational modeling studies have revealed that the spatial arrangement of functional groups allows for favorable interactions with target proteins, enhancing its bioavailability and efficacy.

Another area of interest is the application of this compound in peptide synthesis. Its amino alcohol functionality makes it an ideal substrate for forming peptide bonds under mild conditions. This has led to its use in solid-phase synthesis strategies, where it serves as a versatile linker or coupling agent. The integration of this molecule into peptide libraries has significantly accelerated drug discovery efforts by enabling high-throughput screening of bioactive sequences.

From an environmental perspective, researchers have conducted life cycle assessments (LCAs) to evaluate the ecological footprint of producing (1R)-2-amino-1-(pyrimidin-2-yl)ethan